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Compound of Interest

Compound Name: 3,4-Dibromothiophene

Cat. No.: B032776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on 3,4-Dibromothiophene, a key

building block in organic synthesis, particularly for the development of novel electronic

materials and pharmaceuticals. This document outlines its chemical properties, detailed

experimental protocols for its synthesis and subsequent reactions, and quantitative data to

support researchers in their work.

Core Compound Information
Identifier Value

CAS Number 3141-26-2[1][2][3][4]

Molecular Formula C₄H₂Br₂S[1]

Molecular Weight 241.93 g/mol

Appearance Clear colorless to yellow liquid

Synonyms Thiophene, 3,4-dibromo-

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b032776?utm_src=pdf-interest
https://www.benchchem.com/product/b032776?utm_src=pdf-body
https://wap.guidechem.com/question/how-to-synthesize-3-4-dibromot-id130569.html
https://www.chemimpex.com/products/24497
https://patents.google.com/patent/CN103613577A/en
https://www.scbt.com/p/3-4-dibromothiophene-3141-26-2
https://wap.guidechem.com/question/how-to-synthesize-3-4-dibromot-id130569.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Boiling Point 221-222 °C

Melting Point 4-5 °C

Density 2.188 g/mL at 25 °C

Refractive Index n20/D 1.640

Experimental Protocols
Synthesis of 3,4-Dibromothiophene from 2,3,4,5-
Tetrabromothiophene
A common and efficient method for synthesizing 3,4-Dibromothiophene involves the selective

dehalogenation of 2,3,4,5-tetrabromothiophene using zinc powder in acetic acid. This method

is advantageous due to its high yield, high purity of the final product, and the avoidance of

isomeric impurities that are difficult to separate.

Reaction Scheme:

2,3,4,5-Tetrabromothiophene 3,4-Dibromothiophene

  + Zn, Acetic Acid, H₂O
  55-70°C, 24h

Click to download full resolution via product page

Synthesis of 3,4-Dibromothiophene.

Detailed Methodology:

Reactant Charging: To a reaction vessel, add 1 mole of 2,3,4,5-tetrabromothiophene, 2

moles of acetic acid, and water as the solvent.

Catalyst Addition: Add 3 moles of zinc powder (95% purity) as the catalyst. The zinc powder

should be added in 5 portions to control the reaction rate.

Initial Reaction: Stir the mixture at room temperature for 2 hours.
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Reflux: Heat the mixture to 55-70°C and maintain a reflux for 24 hours.

Purification: After the reaction is complete, the product is isolated by vacuum distillation,

collecting the fraction at 100°C.

Quantitative Data for Synthesis:

Parameter Value

Yield 90% - 95%

Purity 98.74% - 99.98%

Data sourced from a patented preparation method which highlights the use of zinc powder and

acetic acid as an efficient reduction system.

Application in Suzuki-Miyaura Cross-Coupling
Reactions
3,4-Dibromothiophene is a versatile substrate for Suzuki-Miyaura cross-coupling reactions,

enabling the synthesis of various diarylthiophenes. These products are valuable intermediates

in the creation of metal-organic frameworks (MOFs) and other functional materials.

General Workflow for Suzuki-Miyaura Coupling:
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Reaction Setup

Reaction Execution

Product Isolation

3,4-Dibromothiophene
(Aryl/Heteroaryl)boronic Acid

Combine reactants, catalyst,
base, and solvent

Pd(OAc)₂/PPh₃ Base (e.g., K₂CO₃) Solvent (e.g., EtOH/H₂O)

Heat mixture
(e.g., 90-100°C)

Cool to room temperature

Extract with organic solvent

Dry organic phase

Purify via column chromatography

Diarylthiophene Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b032776?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/question/how-to-synthesize-3-4-dibromot-id130569.html
https://www.chemimpex.com/products/24497
https://patents.google.com/patent/CN103613577A/en
https://patents.google.com/patent/CN103613577A/en
https://www.scbt.com/p/3-4-dibromothiophene-3141-26-2
https://www.benchchem.com/product/b032776#3-4-dibromothiophene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b032776#3-4-dibromothiophene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b032776#3-4-dibromothiophene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b032776#3-4-dibromothiophene-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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